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Get Quote

Executive Summary
This technical guide provides a benchmark analysis of N-(2,4-
dimethylphenyl)cyclohexanecarboxamide, commercially known as WS-23 (FEMA 3804).

Unlike traditional cooling agents derived from the menthane backbone (e.g., Menthol, WS-3),

WS-23 is a fully synthetic amide offering a distinct sensory profile.[1][2][3]

While in vitro data confirms WS-23 exhibits lower TRPM8 binding affinity (EC50 ~44 µM)

compared to WS-3 (EC50 ~3.7 µM), its utility is driven by its high thermal stability (up to

200°C), lack of bitter aftertaste, and localized "round" cooling sensation focused on the anterior

oral cavity. This guide validates these parameters through comparative physicochemical

analysis and calcium flux assays.
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To understand efficacy, one must first distinguish the molecular architecture. WS-23 lacks the

isopropyl-methylcyclohexane ring system found in menthol. This structural deviation is

responsible for its lack of "minty" odor and volatility.

Compound Chemical Name Structure Type Odor/Taste Profile

WS-23

N-(2,4-

dimethylphenyl)cycloh

exanecarboxamide

Synthetic Amide
Neutral, No odor, No

bitterness

Menthol

(1R,2S,5R)-2-

isopropyl-5-

methylcyclohexanol

Monoterpene Alcohol
Strong Mint, Volatile,

Bitter notes

WS-3
N-Ethyl-p-menthane-

3-carboxamide
Menthane Derivative

Low odor, delayed

onset, throat hit

Mechanistic Profile: TRPM8 Activation
WS-23 functions as an agonist for the TRPM8 (Transient Receptor Potential Melastatin 8) ion

channel.[2][4][5] Activation induces a conformational change allowing intracellular calcium (

) influx, mimicking the signal of cold temperature (

) without actual thermal reduction.

Pathway Visualization
The following diagram illustrates the signal transduction pathway initiated by WS-23 binding.
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Figure 1: Signal transduction pathway of WS-23 via TRPM8 channels, leading to sensory

cooling perception.
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Comparative Efficacy Benchmark
The following data synthesizes results from Fluorometric Imaging Plate Reader (FLIPR) assays

and standardized sensory panels.

4.1 Potency & Sensory Data
Critical Insight: Higher potency (lower EC50) does not equate to better performance in

formulation. WS-23 is less potent than WS-3 but is preferred for its lack of "throat hit" and

bitterness.

Parameter WS-23 WS-3 Menthol

TRPM8 EC50

(Potency)
44 ± 7.3 µM [1] 3.7 ± 1.7 µM 4.1 ± 1.3 µM

Cooling Intensity

(Menthol=100)
75 150 100

Sensory Onset Immediate (<15s) Delayed (15-30s) Immediate

Primary Sensory

Region

Front of Mouth /

Tongue

Back of Throat /

Palate
Entire Mouth / Nose

Duration Moderate (15-30 min) Long (20-40 min) Short (10-15 min)

LogP (Lipophilicity) ~3.5 ~4.3 ~3.4

4.2 Physicochemical Stability
Thermal Resistance: WS-23 remains stable at temperatures >200°C, making it the superior

choice for baked goods or high-temperature confectionary processing where Menthol would

volatilize.[1]

Solubility:

Water:[6] Low (<0.1%). Requires co-solvents.

Ethanol/Propylene Glycol: High solubility (>10%).
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Experimental Validation Protocol
To validate the efficacy of WS-23 in your specific matrix, use the Calcium Flux Assay. This is

the industry standard for quantifying TRP channel agonism objectively, removing subjective

sensory bias.

Protocol: FLIPR Calcium Flux Assay
Objective: Measure intracellular calcium mobilization in HEK293 cells stably expressing human

TRPM8.

Reagents:

HEK293-hTRPM8 cell line.

Calcium 6 Assay Dye (Molecular Devices).

Assay Buffer: HBSS + 20mM HEPES.

WS-23 Stock: 100mM in DMSO.

Workflow:

Seeding: Plate cells at 15,000 cells/well in 384-well black-wall plates. Incubate 24h.

Dye Loading: Aspirate media; add Calcium 6 dye. Incubate 2h at 37°C.

Compound Prep: Serial dilute WS-23 in assay buffer (0.1 µM to 1 mM).

Measurement: Transfer plate to FLIPR instrument.

Injection: Inject compounds while recording fluorescence (Excitation 485nm / Emission

525nm).

Analysis: Calculate

(Peak fluorescence minus baseline).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for validating WS-23 potency using a Calcium Flux Assay.

Formulation Guidelines
As a Senior Scientist, I recommend the following for optimal incorporation:

Solubilization: Do not add WS-23 directly to aqueous phases. Pre-dissolve in Propylene

Glycol (PG) or Ethanol at a 10-20% concentrate.

Synergy: WS-23 exhibits a "ceiling effect" at high concentrations. For maximum impact

without bitterness, combine WS-23 (Front note) with WS-3 or WS-12 (Back note/Duration).

Recommended Ratio: 3:1 (WS-23 : WS-3).
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Dosing:

Beverages: 10 - 50 ppm.

Confectionary: 500 - 1500 ppm.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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